molecular formula C14H12F2N2O2 B8339687 N-methyl-4-amino-3-(2,4-difluorophenoxy)benzamide

N-methyl-4-amino-3-(2,4-difluorophenoxy)benzamide

Cat. No.: B8339687
M. Wt: 278.25 g/mol
InChI Key: CJGGBLRETOBFHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-methyl-4-amino-3-(2,4-difluorophenoxy)benzamide is a useful research compound. Its molecular formula is C14H12F2N2O2 and its molecular weight is 278.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H12F2N2O2

Molecular Weight

278.25 g/mol

IUPAC Name

4-amino-3-(2,4-difluorophenoxy)-N-methylbenzamide

InChI

InChI=1S/C14H12F2N2O2/c1-18-14(19)8-2-4-11(17)13(6-8)20-12-5-3-9(15)7-10(12)16/h2-7H,17H2,1H3,(H,18,19)

InChI Key

CJGGBLRETOBFHC-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)C1=CC(=C(C=C1)N)OC2=C(C=C(C=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of N-methyl-3-(2,4-difluorophenoxy)-4-nitrobenzamide (0.85 g), iron powder (0.8 g) and ammonium chloride (80 mg) in ethanol (20 ml) and water (10 ml) was refluxed with stirring for an hour. The insoluble materials were filtered, and the filtrate was concentrated under reduced pressure. The residue was dissolved in ethyl acetate, washed with a saturated aqueous solution of sodium chloride, dried over magnesium sulfate, and concentrated to give a powder of N-methyl-4-amino-3-(2,4-difluorophenoxy)benzamide (0.77 g).
Name
N-methyl-3-(2,4-difluorophenoxy)-4-nitrobenzamide
Quantity
0.85 g
Type
reactant
Reaction Step One
Quantity
80 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0.8 g
Type
catalyst
Reaction Step One

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